Cas no 451514-65-1 (3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol)

• Product Name: 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol
• CAS No: 451514-65-1
• MF: C₁₄H₂₀N₆O₄
• MW: 336.346402168274
• CID: 6016210
• PubChem ID: 7126245
• Update Time: 2025-06-19

3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol
• 3-((7-(4-methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol
• 1-Propanol, 3-[[7-(4-methyl-1-piperazinyl)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]-
• SR-01000102537
• SCHEMBL2483774
• AKOS024602068
• 3-[[7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]propan-1-ol
• SR-01000102537-1
• 451514-65-1
• F0917-1544
• 3-{[7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino}propan-1-ol

• Inchi： 1S/C14H20N6O4/c1-18-4-6-19(7-5-18)11-9-10(15-3-2-8-21)14(20(22)23)13-12(11)16-24-17-13/h9,15,21H,2-8H2,1H3
• InChI Key： NCVSEBHXNHCYQU-UHFFFAOYSA-N
• SMILES： C(O)CCNC1C=C(N2CCN(C)CC2)C2=NON=C2C=1[N+]([O-])=O

Computed Properties

• Exact Mass: 336.15460314g/mol
• Monoisotopic Mass: 336.15460314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 583.7±60.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol

3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol: A Comprehensive Overview

3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol (CAS No. 451514-65-1) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoxadiazole ring system, a piperazine moiety, and a nitro group, all of which contribute to its diverse chemical properties and applications.

The benzoxadiazole core of this compound is a bicyclic structure that combines aromaticity with heteroatom functionality. This makes it highly versatile in chemical reactions and interactions. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the nitro group further enhances the compound's reactivity and selectivity, making it a valuable substrate for various synthetic transformations.

The piperazine moiety attached to the benzoxadiazole ring adds another layer of complexity to this compound. Piperazine is a saturated six-membered ring containing two nitrogen atoms, which is known for its ability to form hydrogen bonds and act as a ligand in coordination chemistry. This feature has been exploited in recent research to develop metallo-drugs and enzyme inhibitors, where the piperazine group plays a crucial role in stabilizing the active conformation of the molecule.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Recent advancements in medicinal chemistry have focused on optimizing the bioavailability and efficacy of such compounds. For instance, researchers have explored the use of 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol as a precursor for developing targeted drug delivery systems. These systems aim to enhance the specificity of therapeutic agents, reducing side effects and improving treatment outcomes.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The unique electronic properties of the benzoxadiazole ring make it an attractive candidate for use in organic electronics and light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound can exhibit enhanced electroluminescence properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-ylamino}propan-1-ol involves a series of carefully designed reactions that highlight its structural complexity. Key steps include the formation of the benzoxadiazole ring through condensation reactions and the subsequent functionalization with the piperazine and nitro groups. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. Such information is critical for both academic research and industrial applications.

In conclusion, 3-{7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-yiamino}propano-lol (CAS No. 45151465) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.